Cas no 2228460-50-0 (2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228460-50-0
• MF: C₁₃H₁₈F₃N
• MW: 245.283934116364
• CID: 6126663
• PubChem ID: 165658097
• Update Time: 2025-06-15

2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine
• 2228460-50-0
• EN300-1972883

• Inchi： 1S/C13H18F3N/c1-12(2,3)10-7-5-4-6-9(10)11(8-17)13(14,15)16/h4-7,11H,8,17H2,1-3H3
• InChI Key： CONFTQVMTDZPEI-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 245.13913406g/mol
• Monoisotopic Mass: 245.13913406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228460-50-0)

The compound 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228460-50-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and trifluoromethyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in the development of next-generation therapeutics, especially in oncology and CNS disorders. The compound’s CAS No. 2228460-50-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

One of the key trends driving interest in this compound is the rise of precision medicine and targeted drug delivery systems. The trifluoropropan-1-amine scaffold is being explored for its ability to improve drug bioavailability and reduce off-target effects. Additionally, its tert-butylphenyl group contributes to steric hindrance, which can enhance binding affinity to specific receptors. These attributes align with the current focus on personalized therapeutics and sustainable chemistry.

From a synthetic chemistry perspective, 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine offers versatility in modular design. Its amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal structures for desired biological activity. The compound’s CAS No. 2228460-50-0 is often referenced in patents and publications related to small-molecule inhibitors and enzyme modulators.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike some traditional intermediates, 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine is designed with green chemistry principles in mind. Its synthesis often employs catalytic methods to minimize waste, aligning with global initiatives for sustainable manufacturing. This aspect resonates with industries striving to meet ESG (Environmental, Social, and Governance) benchmarks.

In conclusion, 2-(2-tert-butylphenyl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228460-50-0) represents a convergence of innovation in medicinal chemistry and sustainable practices. Its structural uniqueness and adaptability position it as a cornerstone in the development of advanced therapeutics and agrochemicals. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific and industrial advancements.